BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 2-Anilinoethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Anilinoethanol

Cat. No.: B049455

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Anilinoethanol (CAS 122-98-5). Adherence to these
guidelines is critical for ensuring personnel safety and regulatory compliance in a laboratory
setting.

Hazard Identification and Physicochemical
Properties

2-Anilinoethanol is a chemical intermediate that requires careful handling due to its
toxicological profile. It is classified as toxic if swallowed and can be fatal if it comes into contact
with the skin.[1][2] It is also known to cause serious eye damage and skin irritation.[1][2][3]

Physicochemical Data for 2-Anilinoethanol:
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Property Value Reference

Dark brown or colorless to light

Appearance yellow liquid [31[4]
Melting Point -30 °C [41[5]
Boiling Point 278 - 282 °C [4]
Flash Point 113 °C (closed cup) [4]
Density 1.094 g/cm3 at 25 °C [4]
Water Solubility 4.5 g/L [4]
Vapor Pressure <0.01 hPa at 20 °C [4]

Toxicological Data:

Test Species Route Value Reference

LD50 Rat Oral 2230 mg/kg [4]

LD50 Rabbit Dermal 68 mg/kg [4]

EC50 (48h) Daphnia magna - 4.8 mg/l [6]
Raphidocelis

ErC50 (72h) ] - 254.6 mg/l [6]
subcapitata

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The required PPE varies based
on the specific handling procedure.
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PPE Category Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eye and Face Protection with side shields or a face vapors that can cause severe
shield.[2][3][7] eye damage.[1][8]
] Chemical-resistant gloves Prevents skin contact, which
Hand Protection o
(e.g., Butyl rubber, Nitrile). can be fatal.[1][8]
] Impermeable, long-sleeved Protects skin from accidental
Body Protection
laboratory coat or gown.[2][9] splashes.

Use in a well-ventilated area or
under a chemical fume hood.
) ) [4][6] If ventilation is Minimizes inhalation of vapors
Respiratory Protection )
inadequate, a full-face or aerosols.[4][6]
respirator with an appropriate

cartridge is necessary.[2][10]

Footwear Closed-toe shoes. Protects feet from spills.

Standard Operating Procedures for Handling

Preparation and Handling:

o Consult the Safety Data Sheet (SDS): Always review the SDS for 2-Anilinoethanol before
beginning any work.[3]

o Ensure Proper Ventilation: All handling of 2-Anilinoethanol must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[4][6]

» Don Appropriate PPE: Put on all required PPE as specified in the table above before
handling the chemical.

e Avoid Inhalation and Contact: Do not breathe vapors or mists.[4][6] Avoid all contact with
eyes, skin, and clothing.[1][2][6]

o Safe Transfer: Use appropriate and clean equipment, such as pumps or funnels, to transfer
the chemical and avoid spills.[10]
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» Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1][2][6] Wash hands and
any exposed skin thoroughly after handling.[1][2][4][6]

Storage:

» Container: Store in a tightly closed, original, or compatible container (e.g., glass or high-
density polyethylene).[3][4][6][10]

e Location: Keep in a cool, dry, and well-ventilated area.[3][4][6]

e Security: Store in a locked cabinet or an area accessible only to authorized personnel.[1][2]

[4](6]

o Incompatibilities: Segregate from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures

First Aid Measures:

Exposure Route Action

_ Move the person to fresh air. Seek immediate
Inhalation ) )
medical attention.[1][6]

Immediately remove all contaminated clothing.
) Rinse the affected skin area with copious
Skin Contact ]
amounts of water for at least 15 minutes. Seek

immediate medical attention.[1][4][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact Remove contact lenses if present and easy to
do. Seek immediate medical attention from an
ophthalmologist.[1][4][6]

Do NOT induce vomiting. Rinse mouth with
_ water. If the person is conscious, give two
Ingestion , , _
glasses of water to drink. Seek immediate

medical attention.[1][2][6]
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Spill Response Workflow:

Evacuate Immediate Area
Alert Others

l

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain with Absorbent Material Large Spill or
(e.g., Chemizorb) Inadequate Ventilation?

Carefully Collect Absorbed Material
into a Labeled Waste Container

Contact Emergency Services / EHS

Decontaminate Spill Area

Dispose of Waste via
Licensed Chemical Waste Service

Report Incident

End

Click to download full resolution via product page
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Caption: Workflow for responding to a 2-Anilinoethanol spill.

Disposal Plan

Disposal of 2-Anilinoethanol and its containers must be handled as hazardous waste in strict
accordance with all local, state, and federal regulations.[1][10]

Step-by-Step Disposal Protocol:

e Do Not Dispose Down the Drain: Under no circumstances should 2-Anilinoethanol be
disposed of in the sewer system.[11][12][13]

» Use Designated Waste Containers: Collect all waste containing 2-Anilinoethanol (including
contaminated absorbents from spills) in a designated, properly labeled, and leak-proof
container.[12][14]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "2-Anilinoethanol".[14]

o Storage of Waste: Store the sealed waste container in a designated, secure, and well-
ventilated secondary containment area while awaiting pickup.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed and certified chemical waste management service.[11] Maintain all
records of disposal as required by your institution and local regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/msds/2-anilinoethanol.htm
https://www.chemsrc.com/en/cas/122-98-5_406592.html
https://www.sigmaaldrich.com/US/de/sds/SIAL/54265?userType=anonymous
https://www.quora.com/What-are-personal-protective-equipment-requirements-for-handling-hazardous-chemicals-during-production
https://www.mcrsafety.com/blog/solvents/
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.bloomtechz.com/info/what-are-the-storage-requirements-for-2-anilin-102831623.html
https://www.researchgate.net/post/what_the_best_way_to_dispose_used-ethanol_and_glycol
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b049455#personal-protective-equipment-for-handling-2-anilinoethanol
https://www.benchchem.com/product/b049455#personal-protective-equipment-for-handling-2-anilinoethanol
https://www.benchchem.com/product/b049455#personal-protective-equipment-for-handling-2-anilinoethanol
https://www.benchchem.com/product/b049455#personal-protective-equipment-for-handling-2-anilinoethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

